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Compound of Interest

Compound Name:
Ethyl 2-bromothiazole-5-

carboxylate

Cat. No.: B1587100 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a critical component of laboratory safety and

operational excellence. This guide provides a detailed, step-by-step procedure for the safe

disposal of Ethyl 2-bromothiazole-5-carboxylate, ensuring compliance with safety regulations

and minimizing environmental impact.

Ethyl 2-bromothiazole-5-carboxylate is a combustible solid that may cause an allergic skin

reaction.[1][2] Adherence to proper disposal protocols is therefore essential to protect

laboratory personnel and the surrounding environment. The primary route of disposal is

through an approved hazardous waste disposal plant.[1][2]

Key Data for Ethyl 2-Bromothiazole-5-Carboxylate
A clear understanding of the chemical's properties is foundational to its safe handling and

disposal. The following table summarizes key quantitative data for Ethyl 2-bromothiazole-5-
carboxylate:
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Property Value

CAS Number 41731-83-3

Molecular Formula C₆H₆BrNO₂S

Molecular Weight 236.09 g/mol

Flash Point 110 °C / 230 °F (closed cup)[1]

Boiling Point 216-217 °C[3][4]

Density 1.581 g/mL at 25 °C[3][4]

Form Solid

Experimental Protocol: Disposal of Ethyl 2-
Bromothiazole-5-Carboxylate
This protocol outlines the necessary steps for the safe and compliant disposal of Ethyl 2-
bromothiazole-5-carboxylate from a laboratory setting.

1. Waste Identification and Characterization:

Confirm that the waste product is Ethyl 2-bromothiazole-5-carboxylate and note any

contaminants.

Consult the Safety Data Sheet (SDS) for specific hazard information. This compound is

classified as a skin sensitizer.[2]

2. Personal Protective Equipment (PPE):

Before handling the chemical, ensure appropriate PPE is worn. This includes:

Safety glasses or goggles (conforming to EN166 or OSHA 29 CFR 1910.133 standards).

[1]

Chemical-resistant gloves (e.g., nitrile).

A lab coat or other protective clothing to prevent skin exposure.[1]
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In case of dust or aerosols, a NIOSH/MSHA or European Standard EN 149 approved

respirator may be necessary.[1]

3. Waste Segregation and Containerization:

For solid waste (pure compound, contaminated labware):

Collect in a designated, leak-proof, and sealable container.

Ensure the container is compatible with the chemical. High-density polyethylene (HDPE) is

generally suitable.

Do not mix with other incompatible waste streams.

For solutions:

Collect in a sealable, shatter-resistant container (e.g., a coated glass or HDPE bottle).

If the solvent is flammable, use a container rated for flammable liquids.

Keep the container closed when not in use.

4. Labeling:

Clearly label the waste container with the following information:

The words "Hazardous Waste."

The full chemical name: "Ethyl 2-bromothiazole-5-carboxylate."

The CAS number: "41731-83-3."

The specific hazards (e.g., "Skin Sensitizer," "Combustible").

The accumulation start date.

The name and contact information of the generating laboratory or researcher.

5. Storage:
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Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area.[1][2]

Keep it away from heat, sparks, and open flames.[1]

Ensure the storage area is secure and accessible only to authorized personnel.

6. Disposal Request and Pickup:

Follow your institution's specific procedures for hazardous waste disposal. This typically

involves submitting a waste pickup request to the Environmental Health and Safety (EHS)

department.

Provide all necessary information about the waste on the request form.

Do not attempt to dispose of this chemical down the drain or in regular trash.[2]

7. Spill Management:

In the event of a spill, ensure the area is well-ventilated.[1]

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite,

sand).[1]

Collect the absorbed material into a suitable, sealed container for disposal as hazardous

waste.[1]

Wash the spill area with soap and water.

Disposal Workflow for Ethyl 2-Bromothiazole-5-
Carboxylate
The following diagram illustrates the logical flow of the disposal process, from waste generation

to final removal.
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Caption: Workflow for the safe disposal of Ethyl 2-bromothiazole-5-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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